4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide

• IUPAC Name: 4-(ethylsulfonylamino)-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C14H15N3O3S/c1-2-21(19,20)17-12-7-5-11(6-8-12)14(18)16-13-4-3-9-15-10-13/h3-10,17H,2H2,1H3,(H,16,18)
• InChI Key: KNSOVFRTVOSYIP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide, also known as ESI-09, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications in various diseases.

Mechanism of Action

4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide binds to the switch II region of RAC1, which is essential for its activation and downstream signaling. By binding to this region, this compound prevents RAC1 from interacting with its downstream effectors, thereby inhibiting its activity. This leads to the suppression of cell migration, proliferation, and survival, which are crucial for tumor growth, inflammation, and autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of RAC1 activity, suppression of tumor growth, reduction of inflammation, and amelioration of autoimmune disorders. It has also been shown to have minimal toxicity and side effects, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide has several advantages for lab experiments, including its high potency and selectivity for RAC1 inhibition, its minimal toxicity and side effects, and its ability to be easily synthesized and purified. However, some limitations of this compound include its low solubility in water, which can make it difficult to administer in vivo, and its potential off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the study of 4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide, including the development of more potent and selective inhibitors, the investigation of its efficacy in different disease models, and the exploration of its potential synergistic effects with other therapeutic agents. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects and to optimize its pharmacokinetic properties for clinical use.

Scientific Research Applications

4-[(ethylsulfonyl)amino]-N-3-pyridinylbenzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of the RAC1 protein, which plays a crucial role in cell migration, proliferation, and survival. By inhibiting RAC1 activity, this compound has been shown to suppress tumor growth, reduce inflammation, and ameliorate autoimmune disorders.